3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95%
Overview
Description
3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid (3-BPCA) is a synthetic organic compound with a molecular formula of C14H11ClO3. It is a chlorinated derivative of benzoic acid and is used as a reagent in organic synthesis. 3-BPCA is a white crystalline solid with a melting point of 115-118°C and is commercially available in 95% purity. Its structure consists of a benzene ring with a benzyloxy group attached to the 3-position and a chlorine atom attached to the 5-position.
Mechanism of Action
The mechanism of action of 3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% is not well understood. However, it is believed that the chlorine atom attached to the 5-position of the benzene ring acts as a Lewis acid, which can bind to electron-rich molecules and induce a reaction. This binding can activate the benzene ring, allowing for the formation of new bonds and the synthesis of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% are not well understood. It is believed to be relatively non-toxic, with no known adverse effects on humans or animals. However, it is not recommended for use in humans or animals due to its lack of safety data.
Advantages and Limitations for Lab Experiments
3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is commercially available in 95% purity, making it easy to obtain and use in experiments. It is also relatively non-toxic and has a melting point of 115-118°C, making it easy to handle and store. However, it is not recommended for use in humans or animals due to its lack of safety data.
Future Directions
The future of 3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% research is promising. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, research should be conducted to investigate its potential applications in pharmaceuticals, corrosion inhibition, and other areas. Finally, research should be done to determine the safety of 3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% for use in humans and animals.
Synthesis Methods
3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% can be synthesized by the reaction of benzyl alcohol with 3-chlorobenzoic acid in the presence of a strong acid catalyst. This reaction yields a crude product which can then be purified by recrystallization. The reaction is as follows:
3-Chlorobenzoic acid + Benzyl alcohol → 3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid
Scientific Research Applications
3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in the synthesis of other organic compounds. It is also used as a ligand in coordination chemistry and as a building block in the synthesis of pharmaceuticals. 3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% has also been used as a corrosion inhibitor in aqueous solutions and as a stabilizer for polyolefins.
properties
IUPAC Name |
3-chloro-5-(2-phenylmethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClO3/c21-17-11-15(10-16(12-17)20(22)23)18-8-4-5-9-19(18)24-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPAZLHLPEQBNMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC(=CC(=C3)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20692204 |
Source
|
| Record name | 2'-(Benzyloxy)-5-chloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20692204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Benzyloxyphenyl)-5-chlorobenzoic acid | |
CAS RN |
1261969-33-8 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 5-chloro-2′-(phenylmethoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261969-33-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-(Benzyloxy)-5-chloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20692204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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